Cyclohexanone Cyclohexanone Cyclohexanone, also known as anon or cyclohexyl ketone, belongs to the class of organic compounds known as cyclic ketones. These are organic compounds containing a ketone that is conjugated to a cyclic moiety. Cyclohexanone exists as a liquid, soluble (in water), and an extremely weak basic (essentially neutral) compound (based on its pKa). Cyclohexanone has been primarily detected in feces. Cyclohexanone is also a parent compound for other transformation products, including but not limited to, 4-oxocyclohexanecarboxylic acid, fumagalone, and (1S, 2S, 3S)-3-methoxy-2-[(2E)-6-methylhept-2-en-2-yl]-4-oxocyclohexanecarbaldehyde. Cyclohexanone is an acetone and minty tasting compound that can be found in a number of food items such as orange bell pepper, sweet basil, cereals and cereal products, and red bell pepper. This makes cyclohexanone a potential biomarker for the consumption of these food products.
Cyclohexanone appears as a colorless to pale yellow liquid with a pleasant odor. Less dense than water . Flash point 111°F. Vapors heavier than air. Used to make nylon, as a chemical reaction medium, and as a solvent.
Cyclohexanone is a cyclic ketone that consists of cyclohexane bearing a single oxo substituent. It has a role as a human xenobiotic metabolite.
Brand Name: Vulcanchem
CAS No.: 108-94-1
VCID: VC0045756
InChI: InChI=1S/C6H10O/c7-6-4-2-1-3-5-6/h1-5H2
SMILES: C1CCC(=O)CC1
Molecular Formula: C6H10O
Molecular Weight: 98.14 g/mol

Cyclohexanone

CAS No.: 108-94-1

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VCID: VC0045756

Molecular Formula: C6H10O

Molecular Weight: 98.14 g/mol

Cyclohexanone - 108-94-1

CAS No. 108-94-1
Product Name Cyclohexanone
Molecular Formula C6H10O
Molecular Weight 98.14 g/mol
IUPAC Name cyclohexanone
Standard InChI InChI=1S/C6H10O/c7-6-4-2-1-3-5-6/h1-5H2
Standard InChIKey JHIVVAPYMSGYDF-UHFFFAOYSA-N
SMILES C1CCC(=O)CC1
Canonical SMILES C1CCC(=O)CC1
Boiling Point 312.1 °F at 760 mm Hg (NTP, 1992)
155.4 °C
155.6 °C @ 760 MM HG; 132.5 °C @ 400 MM HG; 110.3 °C @ 200 MM HG; 90.4 °C @ 100 MM HG; 77.5 °C @ 60 MM HG; 67.8 °C @ 40 MM HG; 52.5 °C @ 20 MM HG; 38.7 °C @ 10 MM HG; 26.4 °C @ 5 MM HG; 1.4 °C @ 1.0 MM HG
156 °C
312°F
Colorform OILY LIQUID
WATER-WHITE TO PALE YELLOW LIQUID
Water-white to pale-yellow liquid ...
Density 0.945 at 68 °F (USCG, 1999)
d204 0.95
0.9421 @ 25 °C/4 °C; 0.9478 @ 20 °C/4 °C
Relative density (water = 1): 0.95
0.947-0.950
0.95
Flash Point 111 °F (NTP, 1992)
111 °F (44 °C) (closed cup)
44 °C c.c.
146°F
111°F
Melting Point 3 °F (NTP, 1992)
-31 °C
-31.0 °C
Mp -45 ° (-32 °)
-31°C
-32.1 °C
-49°F
Physical Description Cyclohexanone appears as a colorless to pale yellow liquid with a pleasant odor. Less dense than water . Flash point 111°F. Vapors heavier than air. Used to make nylon, as a chemical reaction medium, and as a solvent.
Liquid; OtherSolid, Liquid
Liquid
COLOURLESS OILY LIQUID WITH CHARACTERISTIC ODOUR.
Oily liquid; odour reminiscent of peppermint and acetone
Water-white to pale-yellow liquid with a peppermint- or acetone-like odor.
Description Cyclohexanone, also known as anon or cyclohexyl ketone, belongs to the class of organic compounds known as cyclic ketones. These are organic compounds containing a ketone that is conjugated to a cyclic moiety. Cyclohexanone exists as a liquid, soluble (in water), and an extremely weak basic (essentially neutral) compound (based on its pKa). Cyclohexanone has been primarily detected in feces. Cyclohexanone is also a parent compound for other transformation products, including but not limited to, 4-oxocyclohexanecarboxylic acid, fumagalone, and (1S, 2S, 3S)-3-methoxy-2-[(2E)-6-methylhept-2-en-2-yl]-4-oxocyclohexanecarbaldehyde. Cyclohexanone is an acetone and minty tasting compound that can be found in a number of food items such as orange bell pepper, sweet basil, cereals and cereal products, and red bell pepper. This makes cyclohexanone a potential biomarker for the consumption of these food products.
Cyclohexanone appears as a colorless to pale yellow liquid with a pleasant odor. Less dense than water . Flash point 111°F. Vapors heavier than air. Used to make nylon, as a chemical reaction medium, and as a solvent.
Cyclohexanone is a cyclic ketone that consists of cyclohexane bearing a single oxo substituent. It has a role as a human xenobiotic metabolite.
Solubility 50 to 100 mg/mL at 64° F (NTP, 1992)
25000 mg/L (at 25 °C)
0.25 M
25 mg/mL at 25 °C
150 G/L IN WATER @ 10 °C; 50 G/L IN WATER @ 30 °C
SOL IN ACETONE; ETHYL ETHER; ETHANOL; WATER
SOLUBLE IN ALCOHOL, ETHER, AND OTHER COMMON ORGANIC SOLVENTS
Solubility in water, g/100ml at 20 °C: 8.7
water; ether; chloroform; organic solvents
Miscible at room temperature (in ethanol)
15%
Synonyms Anon; Anone; Hexanon; Hytrol O; NSC 5711; Nadone; Pimelic ketone; Pimelin ketone; Sextone;
Vapor Density 3.4 (NTP, 1992) (Relative to Air)
3.4 (air= 1)
Relative vapor density (air = 1): 3.4
3.4
Vapor Pressure 5.2 mm Hg at 77 °F ; 10 mm Hg at 101.7° F (NTP, 1992)
4.33 mmHg
5 mm Hg at 26.4 °C
Vapor pressure, Pa at 20 °C: 500
5 mmHg
PubChem Compound 7967
Last Modified Nov 11 2021
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